2-Morpholin-4-ylmethyl-acrylic acid methyl ester

• Molecular Formula: C9H15NO3
• Molecular Weight: 185.22 g/mol
• IUPAC Name: methyl 2-(morpholin-4-ylmethyl)prop-2-enoate
• InChI: InChI=1S/C9H15NO3/c1-8(9(11)12-2)7-10-3-5-13-6-4-10/h1,3-7H2,2H3
• InChI Key: SYVLPTKBFVGYCM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=C)CN1CCOCC1

Description

2-Morpholin-4-ylmethyl-acrylic acid methyl ester is a useful research compound. Its molecular formula is C9H15NO3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of methyl 2-(bromomethyl)acrylate (119 μl, 1 mmol) and K2CO3 (138 mg, 1 eq) in acetonitrile (2 ml) was added morpholine (96 μl, 1.1 mmols). The mixture was stirred overnight, filtered and concentrated. The residue was partitioned between ether and water, and organic layer was isolated, washed with brine and dried (MgSO4). Solvent was removed and residue was purified by column chromatography. Ethyl acetate eluted out the title compound as clear oil (110 mg, 59%).